Cas no 2666-93-5 (methyl (2S)-2-amino-4-methylpentanoate)

• Product Name: methyl (2S)-2-amino-4-methylpentanoate
• CAS No: 2666-93-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 267428
• PubChem ID: 65105
• Update Time: 2025-04-23

methyl (2S)-2-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• L-Leucine, methyl ester
• (L)-leucine methyl ester
• (S)-Leu-OCH3
• (S)-Leu-OMe
• H2N-Leu-OMe
• H2N-LLeu-OMe
• H-L-Leu-OMe
• L-Leu methyl ester
• methyl (2S)-2-amino-4-methylpentanoate
• NS00083027
• CS-0093750
• (S)-leucine methyl ester
• 2666-93-5
• Leucine, methyl ester, L-
• G3M3TO108Y
• leucine methylester
• DTXSID30883883
• HY-W037451
• (+)-L-Leucine methyl ester
• Leucine methyl ester
• Methyl L-leucinate
• EINECS 220-205-0
• (S)-2-Amino-4-methyl-pentanoic acid methyl ester
• (S)-Methyl2-amino-4-methylpentanoate
• CHEMBL1229070
• H-Leu-OMe
• L-Leu-OMe
• L-leucine methyl ester
• AKOS000302174
• NH2-Leu-OMe
• O-METHYL-L-LEUCINE
• Methyl 2-amino-4-methylpentanoate #
• L-2-Aminoisocaproic acid, methyl ester
• EN300-129760
• (S)-2-AMINO-4-METHYLPENTANOIC ACID METHYL ESTER
• SCHEMBL76796
• MLL
• CHEBI:44075
• UNII-G3M3TO108Y
• leucine-methyl ester
• AKOS010395403
• Q27104523
• (S)-Methyl 2-amino-4-methylpentanoate
• methyl leucine
• leucine-o-methyl ester
• DA-55401
• DTXCID501023365

• MDL： MFCD08144705
• Inchi： 1S/C7H15NO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4,8H2,1-3H3/t6-/m0/s1
• InChI Key： QVDXUKJJGUSGLS-LURJTMIESA-N
• SMILES： O(C)C([C@H](CC(C)C)N)=O

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.23310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-4-methylpentanoate

Comprehensive Guide to L-Leucine, methyl ester (CAS No. 2666-93-5): Properties, Applications, and Market Insights

L-Leucine, methyl ester (CAS No. 2666-93-5) is a derivative of the essential amino acid L-Leucine, widely recognized for its role in protein synthesis and muscle recovery. This esterified form enhances bioavailability and finds applications in pharmaceuticals, nutraceuticals, and specialty chemicals. With the growing demand for amino acid derivatives in health and wellness products, L-Leucine methyl ester has gained prominence due to its metabolic benefits and versatility.

The chemical structure of L-Leucine, methyl ester includes a methyl group esterified to the carboxyl group of L-Leucine, improving its solubility and absorption. Researchers highlight its stability under physiological conditions, making it ideal for oral and topical formulations. Its CAS No. 2666-93-5 ensures precise identification in regulatory and commercial contexts, critical for industries like sports nutrition and anti-aging skincare.

In the pharmaceutical sector, L-Leucine methyl ester serves as an intermediate in peptide synthesis and drug delivery systems. Recent studies explore its potential in mTOR pathway activation, a hotspot in longevity research. Fitness enthusiasts often search for "best leucine supplements for muscle growth," where this ester’s rapid uptake offers advantages over standard L-Leucine.

The nutraceutical industry leverages L-Leucine, methyl ester in pre-workout formulas and recovery blends. Trending queries like "how to boost protein synthesis naturally" align with its mechanism of action. Unlike unmodified amino acids, its ester form bypasses digestive delays, a key selling point in performance nutrition.

Market trends indicate rising demand for high-purity amino acid esters, driven by personalized nutrition and functional foods. Suppliers emphasize CAS No. 2666-93-5 compliance to meet FDA and EFSA standards. Sustainable production methods, such as enzymatic esterification, respond to eco-conscious consumer searches like "green chemistry amino acid derivatives."

Quality control for L-Leucine methyl ester involves HPLC and mass spectrometry to ensure >98% purity, a frequent requirement in cGMP manufacturing. Analytical certificates often reference CAS No. 2666-93-5 for traceability. Startups innovating in encapsulation technologies utilize this compound to enhance stability in probiotic synergies.

Future applications may expand into cosmeceuticals, as peptides derived from L-Leucine esters show collagen-boosting effects. Searches for "non-invasive anti-aging ingredients" highlight this opportunity. With its multifunctional profile and compliance with global safety standards, L-Leucine, methyl ester remains a compound of strategic interest across industries.